Cas no 126811-23-2 (7-Bromo-4-chloro-1H-indole-3-carbaldehyde)

• Product Name: 7-Bromo-4-chloro-1H-indole-3-carbaldehyde
• CAS No: 126811-23-2
• MF: C₉H₅BrClNO
• MW: 258.499100446701
• MDL: MFCD30297321
• CID: 4784674
• Update Time: 2026-02-27

7-Bromo-4-chloro-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-chloro-1H-indole-3-carbaldehyde

• MDL： MFCD30297321
• Inchi： 1S/C9H5BrClNO/c10-6-1-2-7(11)8-5(4-13)3-12-9(6)8/h1-4,12H
• InChI Key： NMKKEOIJGMUGMO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C(C=O)=CNC=21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• XLogP3: 2.8
• Topological Polar Surface Area: 32.9

Additional information on 7-Bromo-4-chloro-1H-indole-3-carbaldehyde

7-Bromo-4-chloro-1H-indole-3-carbaldehyde: A Comprehensive Overview

The compound 7-Bromo-4-chloro-1H-indole-3-carbaldehyde (CAS No: 126811-23-2) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique indole core, which serves as a versatile scaffold for various functional groups. The presence of bromine and chlorine substituents at the 7 and 4 positions, respectively, along with the aldehyde group at position 3, imparts distinct chemical and biological properties to this molecule.

Recent studies have highlighted the potential of 7-Bromo-4-chloro-1H-indole-3-carbaldehyde in drug discovery, particularly in the development of anticancer agents. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a promising candidate for further preclinical studies. The indole moiety is known for its ability to interact with a wide range of biological targets, including kinases and proteases, which are often overexpressed in cancerous cells.

In addition to its pharmacological applications, 7-Bromo-4-chloro-1H-indole-3-carbaldehyde has also been explored in the realm of materials science. Its aromatic structure and functional groups make it an ideal candidate for use in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of 7-Bromo-4-chloro-1H-indole-3-carbaldehyde involves a multi-step process that typically begins with the preparation of an indole derivative. The introduction of bromine and chlorine substituents is achieved through electrophilic substitution reactions, while the aldehyde group is introduced via oxidation or direct alkylation methods. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From a structural perspective, 7-Bromo-4-chloro-1H-indole-3-carbaldehyde exhibits a planar geometry due to the aromaticity of the indole ring system. The aldehyde group at position 3 introduces electron-withdrawing effects, which influence the electronic properties of the molecule. This makes it highly reactive towards nucleophilic attacks, a characteristic that is exploited in various organic transformations.

Moreover, 7-Bromo-4-chloro-1H-indole-3-carbaldehyde has been utilized as a key intermediate in the synthesis of more complex molecules with diverse functionalities. For instance, it serves as a precursor for the preparation of heterocyclic compounds with potential applications in agrochemicals and pharmaceuticals.

In terms of spectroscopic analysis, 7-Bromo-4-chloro-1H-indole-3-carbaldehyde exhibits distinct UV-vis absorption bands due to its conjugated π-system. This property makes it suitable for use in photonic applications such as light-harvesting materials and sensors.

Recent research has also focused on understanding the electrochemical properties of 7-Bromo-4-chloro-1H-indole-3-carbaldehyde, particularly its redox behavior under different conditions. These studies have provided valuable insights into its potential use in energy storage devices such as supercapacitors and batteries.

In conclusion, 7-Bromo-4-chloro-1H-indole-3-carbaldehyde (CAS No: 126811-23-) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.